Cas no 2825012-89-1 (Methyl 2-amino-5-bromo-3-ethynylbenzoate)

• Product Name: Methyl 2-amino-5-bromo-3-ethynylbenzoate
• CAS No: 2825012-89-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 6302314
• PubChem ID: 165820566
• Update Time: 2025-08-05

Methyl 2-amino-5-bromo-3-ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-37474652
• 2825012-89-1
• methyl 2-amino-5-bromo-3-ethynylbenzoate
• Methyl 2-amino-5-bromo-3-ethynylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-3-6-4-7(11)5-8(9(6)12)10(13)14-2/h1,4-5H,12H2,2H3
• InChI Key： CMIWKGZHJKETPA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#C)C(=C(C(=O)OC)C=1)N

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-5-bromo-3-ethynylbenzoate

Methyl 2-amino-5-bromo-3-ethynylbenzoate (CAS No. 2825012-89-1): A Comprehensive Overview

Methyl 2-amino-5-bromo-3-ethynylbenzoate (CAS No. 2825012-89-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent advancements in the study of Methyl 2-amino-5-bromo-3-ethynylbenzoate.

Chemical Structure and Properties

Methyl 2-amino-5-bromo-3-ethynylbenzoate is a substituted benzoate with a molecular formula of C₁₀H₉BrNO₂. The compound features a benzene ring with an amino group at the 2-position, a bromine atom at the 5-position, and an ethynyl group at the 3-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The ethynyl group in Methyl 2-amino-5-bromo-3-ethynylbenzoate is particularly noteworthy due to its reactivity in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has been widely utilized in the synthesis of complex molecules and biomolecules, enabling the formation of stable triazole linkages with high selectivity and efficiency.

Synthesis Methods

The synthesis of Methyl 2-amino-5-bromo-3-ethynylbenzoate can be achieved through several well-established routes. One common approach involves the sequential functionalization of a bromobenzene derivative. The process typically begins with the introduction of an amino group via nitration followed by reduction. Subsequently, the ethynyl group is introduced through a Sonogashira coupling reaction using an appropriate terminal alkyne and a palladium catalyst.

An alternative method involves the use of a one-pot multicomponent reaction (MCR) to synthesize Methyl 2-amino-5-bromo-3-ethynylbenzoate. This approach offers advantages such as operational simplicity, reduced reaction time, and higher yields. Recent studies have demonstrated that MCRs can be optimized using green chemistry principles, minimizing waste generation and environmental impact.

Biological Applications

Methyl 2-amino-5-bromo-3-ethynylbenzoate has shown promising biological activity in various assays, making it a valuable lead compound for drug discovery. One area of significant interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have indicated that derivatives of this compound exhibit selective inhibition against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Methyl 2-amino-5-bromo-3-ethynylbenzoate has been explored for its anti-inflammatory effects. Research has shown that this compound can modulate inflammatory responses by interfering with signaling pathways associated with cytokine production. These findings suggest potential applications in treating inflammatory diseases such as arthritis and asthma.

Recent Research Developments

The field of medicinal chemistry is continually evolving, and recent advancements have shed new light on the potential applications of Methyl 2-amino-5-bromo-3-ethynylbenzoate. One notable study published in the Journal of Medicinal Chemistry reported the development of novel derivatives with enhanced pharmacological properties. These derivatives were designed to improve solubility and bioavailability while maintaining or enhancing their biological activity.

Another area of active research involves the use of computational methods to predict the binding affinity and selectivity of Methyl 2-amino-5-bromo-3-ethynylbenzoate derivatives to target proteins. Molecular docking studies have provided valuable insights into the structural requirements for optimal binding, guiding the rational design of more potent and selective inhibitors.

Conclusion

In summary, Methyl 2-amino-5-bromo-3-ethynylbenzoate (CAS No. 2825012-89-1) is a multifaceted organic compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique chemical structure enables diverse applications in drug discovery and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.